![molecular formula C16H25NO4S2 B2894584 N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4-dimethylbenzenesulfonamide CAS No. 874787-88-9](/img/structure/B2894584.png)
N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4-dimethylbenzenesulfonamide
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Description
N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4-dimethylbenzenesulfonamide, also known as DIDS, is a sulfonamide compound that has been extensively studied for its biochemical and physiological effects. DIDS is a potent inhibitor of anion transporters and channels, and it has been used in a variety of scientific research applications.
Scientific Research Applications
Chemical Synthesis and Reactivity
The ortho lithiation of N,N-dimethylbenzenesulfonamide by n-butyllithium leading to various chemical transformations signifies the compound's reactivity and utility in organic synthesis. For instance, its condensation with electrophilic compounds such as benzophenone and carbon dioxide forms diverse chemical structures, including carbinols and acids. This demonstrates the sulfonamide's role in facilitating complex chemical reactions and its potential as a building block in organic chemistry Hamao Watanabe et al., 1969.
Pharmacological Properties and Cancer Research
Another significant area of application is in the development of novel small molecule inhibitors for cancer therapy. For example, studies have identified sulfonamide analogs as inhibitors of the hypoxia-inducible factor-1 (HIF-1) pathway, showcasing the compound's relevance in anticancer agent development. These findings underline the potential of sulfonamide derivatives in targeting cancer cell growth and proliferation J. Mun et al., 2012.
Analytical and Environmental Applications
The neurotoxicity evaluation of N-butylbenzenesulfonamide (NBBS) in Sprague-Dawley male rats highlights its significance in environmental and toxicological studies. While NBBS is a related compound, it underscores the importance of sulfonamides in understanding chemical toxicity, environmental impact, and safety assessments. These studies provide insights into the compound's behavior in biological systems and its potential environmental footprint C. Rider et al., 2012.
properties
IUPAC Name |
N-butyl-N-(1,1-dioxothiolan-3-yl)-3,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO4S2/c1-4-5-9-17(15-8-10-22(18,19)12-15)23(20,21)16-7-6-13(2)14(3)11-16/h6-7,11,15H,4-5,8-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCUCCEHZTPMQMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC(=C(C=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4-dimethylbenzenesulfonamide |
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